Cas no 1269461-33-7 (5-(hydrazinylmethyl)-N,N-dimethyl-1,3-thiazol-2-amine)

5-(Hydrazinylmethyl)-N,N-dimethyl-1,3-thiazol-2-amine is a specialized thiazole derivative featuring a hydrazinylmethyl substituent at the 5-position and a dimethylamino group at the 2-position. This compound is of interest in medicinal and synthetic chemistry due to its reactive hydrazine moiety, which facilitates the formation of hydrazones and other derivatives, making it a versatile intermediate for heterocyclic synthesis. The thiazole core enhances its potential as a scaffold for biologically active molecules, particularly in drug discovery. Its structural features suggest utility in the development of inhibitors or ligands targeting specific enzymatic pathways. The compound’s stability and functional group compatibility further support its use in controlled synthetic applications.
5-(hydrazinylmethyl)-N,N-dimethyl-1,3-thiazol-2-amine structure
1269461-33-7 structure
Product Name:5-(hydrazinylmethyl)-N,N-dimethyl-1,3-thiazol-2-amine
CAS No:1269461-33-7
MF:C6H12N4S
MW:172.251278877258
CID:5767387
PubChem ID:53275121
Update Time:2025-09-27

5-(hydrazinylmethyl)-N,N-dimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(hydrazinylmethyl)-N,N-dimethyl-1,3-thiazol-2-amine
    • EN300-1674463
    • AKOS005215366
    • 1269461-33-7
    • Inchi: 1S/C6H12N4S/c1-10(2)6-8-3-5(11-6)4-9-7/h3,9H,4,7H2,1-2H3
    • InChI Key: XYGPYSUUWNCPIT-UHFFFAOYSA-N
    • SMILES: S1C(=NC=C1CNN)N(C)C

Computed Properties

  • Exact Mass: 172.07826757g/mol
  • Monoisotopic Mass: 172.07826757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 82.4Ų

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Additional information on 5-(hydrazinylmethyl)-N,N-dimethyl-1,3-thiazol-2-amine

5-(Hydrazinylmethyl)-N,N-Dimethyl-1,3-Thiazol-2-Amine: A Comprehensive Overview

CAS No. 1269461-33-7, commonly referred to as 5-(hydrazinylmethyl)-N,N-dimethyl-1,3-thiazol-2-amine, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing sulfur and nitrogen atoms. The presence of a hydrazine group (-NHNH2) and dimethylamino groups (-NMe2) in its structure confers unique chemical properties, making it a valuable molecule for various applications.

The synthesis of 5-(hydrazinylmethyl)-N,N-dimethyl-1,3-thiazol-2-amine involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, which is essential for its use in research and industrial applications. The compound's structure has been extensively studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, providing insights into its molecular geometry and intermolecular interactions.

In terms of applications, 5-(hydrazinylmethyl)-N,N-dimethyl-1,3-thiazol-2-amine has shown potential in the development of novel pharmaceutical agents. Its ability to act as a precursor for bioactive molecules makes it a valuable intermediate in drug design. For instance, recent studies have highlighted its role in the synthesis of antifungal and anticancer agents, where the hydrazine group plays a critical role in targeting specific biological pathways.

The compound's electronic properties also make it an attractive candidate for use in materials science. Research has demonstrated that 5-(hydrazinylmethyl)-N,N-dimethyl-1,3-thiazol-2-amine can be incorporated into conductive polymers and organic semiconductors, enhancing their electrical performance. This opens up possibilities for its application in advanced electronic devices such as sensors and organic light-emitting diodes (OLEDs).

In addition to its chemical applications, 5-(hydrazinylmethyl)-N,N-dimethyl-1,3-thiazol-2-amine has also been explored for its potential in agricultural chemistry. Studies have shown that it can serve as a precursor for herbicides and pesticides, offering an eco-friendly alternative to traditional chemical agents. Its ability to selectively target plant pathogens while minimizing environmental impact makes it a promising candidate for sustainable agricultural practices.

The latest research on CAS No. 1269461-33-7 has focused on understanding its pharmacokinetic properties and bioavailability. Advanced computational models have been employed to predict its absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its development as a therapeutic agent. These studies have provided valuable insights into optimizing the compound's pharmacokinetic properties for clinical use.

In conclusion, 5-(hydrazinylmethyl)-N,N-dimethyl-1,3-thiazol-2-amine, with its unique chemical structure and versatile functional groups, continues to be a focal point of research across multiple disciplines. Its potential applications in pharmaceuticals, materials science, and agriculture underscore its importance as a multifunctional compound. As ongoing studies unravel new aspects of its chemistry and biology, this compound is poised to make significant contributions to scientific advancements in the coming years.

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